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Compound of Interest

Compound Name: Lica 38

Cat. No.: B15806110

Get Quote

An In-depth Technical Guide to LICA 38 (CAS 103432-54-8)

LICA 38, identified by CAS number 103432-54-8, is a neoalkoxy titanate coupling agent.[1] It is

also known by synonyms such as Ken-React LICA 38 and Neopentyl(diallyl)oxy

tri(dioctyl)pyrophosphate Titanate.[2][3] This technical guide provides an overview of its

properties, applications, and general usage protocols for researchers, scientists, and drug

development professionals, based on available technical data.

Chemical and Physical Properties
LICA 38 is characterized as a brownish-red or greenish-brown transparent viscous liquid.[1][4]

A powder form is also available, which is described as a white or light yellow powder.[5] It is

soluble in organic solvents like isopropyl alcohol, xylene, and toluene, but insoluble in water,

with which it decomposes.[1][4]

Quantitative Data Summary
The following tables summarize the key quantitative data available for LICA 38.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C60H123O24P6Ti4 [2]

Molecular Weight 1605.915 g/mol [2]

Appearance

Brownish-red/greenish-brown

transparent viscous liquid;

White or light yellow powder

[1][4][5]

Density (20°C) 1.13 g/cm³ [4]

Viscosity (20°C) 5000 cps [4]

Softening Point <85 °C [5]

Decomposition Temperature

(90%)
<371 °C [5]

Bulk Density (powder) <0.5 g/ml [5]

Flash Point >140 °C (>284 °F) [6]

| pH | 3-5 |[7] |

Table 2: Solubility Data

Solvent Solubility Source(s)

Xylene >5% [4]

Toluene >5% [4]

Isopropyl Alcohol <1% [4]

| Water | Insoluble (decomposes) |[4] |

Table 3: Purity and Impurities
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Parameter Value Source(s)

Purity 98% [1]

Mechanical Impurities <0.01% [5]

| Volatility | <1% |[5] |

Applications and Functionality
LICA 38 functions as a coupling agent, acting as a molecular bridge at the interface between

two substrates, typically an inorganic filler or fiber and an organic polymer matrix.[1] Its primary

applications include:

Surface activation of inorganic powders: It is used to treat fillers like calcium carbonate and

barium sulfate to improve their dispersion and rheological properties in polymer matrices.[1]

[5]

Enhancing polymer properties: In plastics and rubber, it can improve mechanical properties

such as tensile strength, tearing strength, and elongation at break.[1][5]

Improving coatings and adhesives: It enhances the properties of paints, adhesives, and color

masterbatches.[5]

Flame retardancy: In applications with high loadings of aluminum hydroxide, it can improve

flame retardance.[1]

The neoalkoxy nature of LICA 38 provides better thermostability compared to traditional

monoalkoxy titanates.[1] The presence of two allyl ether structures in its neoalkoxy group

allows for modification (capping, chain extension, cross-linking) of various resins, including

unsaturated polyesters, acrylics, and polyurethanes.[4] This modification can improve

properties like air-drying, hardness, and water resistance of paint films.[4]

Experimental Protocols: General Usage
Detailed experimental protocols for specific research applications are not readily available in

public literature. However, general guidelines for its use as a coupling agent in industrial
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processes are provided. These can be adapted for laboratory-scale experiments.

General Workflow for Incorporating LICA 38
The following diagram illustrates the general workflow for using LICA 38 to treat inorganic fillers

for incorporation into a polymer matrix.
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General Workflow for LICA 38 Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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